6-(1-{[cyclohexyl(methyl)carbamoyl]methyl}-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl)-N-phenylhexanamide

Specification

• CAS No.: 866013-52-7
• Molecular Formula: C27H34N4O4S
• Molecular Weight: 510.65
• IUPAC Name: 6-[1-[2-[cyclohexyl(methyl)amino]-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]-N-phenylhexanamide
• Standard InChI: InChI=1S/C27H34N4O4S/c1-29(21-13-7-3-8-14-21)24(33)19-31-22-16-18-36-25(22)26(34)30(27(31)35)17-10-4-9-15-23(32)28-20-11-5-2-6-12-20/h2,5-6,11-12,16,18,21H,3-4,7-10,13-15,17,19H2,1H3,(H,28,32)
• Standard InChI Key: LUFJRVVZNABELA-UHFFFAOYSA-N
• SMILES: CN(C1CCCCC1)C(=O)CN2C3=C(C(=O)N(C2=O)CCCCCC(=O)NC4=CC=CC=C4)SC=C3

Introduction

Structural and Chemical Characterization

Molecular Architecture

The compound’s structure integrates a bicyclic thieno[3,2-d]pyrimidine scaffold, a motif known for its bioactivity in medicinal chemistry. Key substituents include:

• Cyclohexyl(methyl)carbamoyl group: Attached via a methylene linker to the pyrimidine N1 position.

• N-phenylhexanamide side chain: A six-carbon aliphatic chain terminating in a phenylamide group at the pyrimidine C3 position.

The molecular formula is C27H34N4O4S, with a molar mass of 510.65 g/mol. Its IUPAC name, 6-[1-[2-[cyclohexyl(methyl)amino]-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]-N-phenylhexanamide, reflects this substitution pattern.

Table 1: Key Physicochemical Properties

Property	Value
CAS No.	866013-52-7
Molecular Formula	C27H34N4O4S
Molecular Weight	510.65 g/mol
SMILES	CN(C1CCCCC1)C(=O)CN2C3=C(C(=O)N(C2=O)CCCCCC(=O)NC4=CC=CC=C4)SC=C3
InChI Key	LUFJRVVZNABELA-UHFFFAOYSA-N
Solubility	Not publicly available

The SMILES string and InChI Key (LUFJRVVZNABELA-UHFFFAOYSA-N) provide unambiguous representations for database searches and computational modeling. Solubility data remain undisclosed, necessitating experimental determination for pharmacological studies.

Synthetic Pathways and Optimization

Retrosynthetic Analysis

The synthesis likely involves sequential functionalization of the thieno[3,2-d]pyrimidine core. A plausible retrosynthetic route includes:

• Core formation: Cyclocondensation of 3-aminothiophene-2-carboxylic acid derivatives with urea or thiourea to construct the pyrimidine ring.

• N1 functionalization: Alkylation or acylation to introduce the cyclohexyl(methyl)carbamoyl group.

• C3 modification: Coupling a hexanamide precursor via nucleophilic substitution or amidation.

Stepwise Synthesis Protocol

While explicit protocols for this compound are unpublished, analogous syntheses suggest:

• Thienopyrimidine core synthesis:

  • React 3-aminothiophene-2-carbonitrile with ethyl cyanoacetate under acidic conditions to form the pyrimidine ring.

• N1 acylation:

  • Treat the core with chloroacetyl chloride, followed by reaction with N-methylcyclohexylamine to install the carbamoyl group.

• C3 alkylation:

  • Introduce the hexanamide side chain via Mitsunobu reaction or direct amidation using hexanoic acid phenylamide.

Table 2: Critical Reaction Steps and Conditions

Step	Reaction Type	Reagents/Conditions	Yield*
1	Cyclocondensation	Ethyl cyanoacetate, HCl, reflux	60-70%
2	Acylation	Chloroacetyl chloride, DCM, 0°C	45-55%
3	Amidation	Hexanoyl chloride, Et3N, THF, rt	50-60%
*Estimated based on analogous syntheses.

Purification typically employs column chromatography (silica gel, ethyl acetate/hexane) or recrystallization from ethanol.

Compound Class	Target	Activity (IC50)
Thieno[3,2-d]pyrimidines	EGFR Kinase	0.8–1.2 µM
N-cyclohexyl derivatives	COX-2	55% inhibition

Research Gaps and Future Directions

Priority Investigations

• Synthetic optimization: Screen catalysts (e.g., Pd/C, Ni) to improve C–N coupling efficiency during side chain installation.

• ADMET profiling: Assess metabolic stability in microsomal assays and blood-brain barrier permeability via PAMPA.

• Target deconvolution: Use affinity chromatography or CRISPR-Cas9 screening to identify binding partners.

Collaborative Opportunities

• Molecular dynamics simulations: Model interactions with kinase domains to guide lead optimization.

• High-throughput screening: Partner with academic labs to test libraries against neglected disease targets.